1. Home
  2. Product
  3. Main Products
  4. Diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 331640-30-3
VCID: VC0406334
InChI: InChI=1S/C23H22F3NO5S3/c1-6-31-18(28)15-16(19(29)32-7-2)35-20(34-15)14-12-9-8-11(3)10-13(12)27(21(30)23(24,25)26)22(4,5)17(14)33/h8-10H,6-7H2,1-5H3
SMILES: CCOC(=O)C1=C(SC(=C2C3=C(C=C(C=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)S1)C(=O)OCC
Molecular Formula: C23H22F3NO5S3
Molecular Weight: 545.6g/mol

Diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 331640-30-3

Main Products

VCID: VC0406334

Molecular Formula: C23H22F3NO5S3

Molecular Weight: 545.6g/mol

Diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 331640-30-3

CAS No. 331640-30-3
Product Name Diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C23H22F3NO5S3
Molecular Weight 545.6g/mol
IUPAC Name diethyl 2-[2,2,7-trimethyl-3-sulfanylidene-1-(2,2,2-trifluoroacetyl)quinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C23H22F3NO5S3/c1-6-31-18(28)15-16(19(29)32-7-2)35-20(34-15)14-12-9-8-11(3)10-13(12)27(21(30)23(24,25)26)22(4,5)17(14)33/h8-10H,6-7H2,1-5H3
Standard InChIKey CJCJYJAINQTWEW-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC(=C2C3=C(C=C(C=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)S1)C(=O)OCC
Canonical SMILES CCOC(=O)C1=C(SC(=C2C3=C(C=C(C=C3)C)N(C(C2=S)(C)C)C(=O)C(F)(F)F)S1)C(=O)OCC
PubChem Compound 3117935
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19